Cas no 2307747-77-7 (rac-(4R,5S)-4-(aminomethyl)-1-cyclopropyl-5-(pyridin-4-yl)pyrrolidin-2-one)

• Product Name: rac-(4R,5S)-4-(aminomethyl)-1-cyclopropyl-5-(pyridin-4-yl)pyrrolidin-2-one
• CAS No: 2307747-77-7
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• MDL: MFCD30347870
• CID: 5240005
• PubChem ID: 122164456
• Update Time: 2025-06-26

rac-(4R,5S)-4-(aminomethyl)-1-cyclopropyl-5-(pyridin-4-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 4-(aminomethyl)-1-cyclopropyl-5-(4-pyridinyl)-, (4R,5S)-rel-
• rac-(4R,5S)-4-(aminomethyl)-1-cyclopropyl-5-(pyridin-4-yl)pyrrolidin-2-one

• MDL： MFCD30347870
• Inchi： 1S/C13H17N3O/c14-8-10-7-12(17)16(11-1-2-11)13(10)9-3-5-15-6-4-9/h3-6,10-11,13H,1-2,7-8,14H2/t10-,13-/m1/s1
• InChI Key： XZKKWURXJMRTPL-ZWNOBZJWSA-N
• SMILES： N1(C2CC2)[C@H](C2C=CN=CC=2)[C@@H](CN)CC1=O

Additional information on rac-(4R,5S)-4-(aminomethyl)-1-cyclopropyl-5-(pyridin-4-yl)pyrrolidin-2-one

Research Brief on rac-(4R,5S)-4-(aminomethyl)-1-cyclopropyl-5-(pyridin-4-yl)pyrrolidin-2-one (CAS: 2307747-77-7)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of rac-(4R,5S)-4-(aminomethyl)-1-cyclopropyl-5-(pyridin-4-yl)pyrrolidin-2-one (CAS: 2307747-77-7) as a promising compound for therapeutic applications. This research brief aims to provide an overview of the latest studies focusing on the synthesis, pharmacological properties, and potential clinical applications of this compound.

The compound, characterized by its unique pyrrolidin-2-one scaffold, has garnered attention due to its structural features that enable interactions with various biological targets. Recent studies have explored its role as a modulator of specific enzymes and receptors, which are implicated in diseases such as cancer, neurodegenerative disorders, and infectious diseases. The stereochemistry of the compound, particularly the (4R,5S) configuration, has been shown to be critical for its biological activity.

One of the key findings from recent research is the compound's ability to inhibit certain kinases involved in cell proliferation and survival pathways. In vitro and in vivo studies have demonstrated its efficacy in reducing tumor growth in preclinical models, suggesting its potential as an anticancer agent. Additionally, its pharmacokinetic properties, including bioavailability and metabolic stability, have been evaluated to optimize its therapeutic potential.

Another area of interest is the compound's application in central nervous system (CNS) disorders. Researchers have investigated its ability to cross the blood-brain barrier and modulate neurotransmitter systems, which could be beneficial for treating conditions like Alzheimer's disease and Parkinson's disease. Preliminary data indicate that the compound exhibits neuroprotective effects, although further studies are needed to elucidate its mechanisms of action.

The synthesis of rac-(4R,5S)-4-(aminomethyl)-1-cyclopropyl-5-(pyridin-4-yl)pyrrolidin-2-one has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, with an emphasis on green chemistry principles to minimize environmental impact. These advancements are crucial for scaling up production for clinical trials and eventual commercialization.

In conclusion, rac-(4R,5S)-4-(aminomethyl)-1-cyclopropyl-5-(pyridin-4-yl)pyrrolidin-2-one represents a versatile and promising compound in the field of medicinal chemistry. Its diverse pharmacological activities and potential applications in oncology and neurology make it a valuable candidate for further development. Ongoing research is expected to provide deeper insights into its mechanisms and therapeutic benefits, paving the way for its translation into clinical practice.